Cas no 1170568-37-2 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide
• CAS No: 1170568-37-2
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 6349832
• PubChem ID: 30868492
• Update Time: 2025-07-01

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide
• F5581-1108
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-(2-pyrazol-1-ylethyl)-1,2-oxazole-3-carboxamide
• VU0647655-1
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-5-methylisoxazole-3-carboxamide
• 1170568-37-2
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-[2-(1H-pyrazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• AKOS024514090

• Inchi： 1S/C19H19N5O2S/c1-12-9-13(2)17-16(10-12)27-19(21-17)24(8-7-23-6-4-5-20-23)18(25)15-11-14(3)26-22-15/h4-6,9-11H,7-8H2,1-3H3
• InChI Key： GGFYUAJODMPOHB-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=C(C)C=2N=C1N(C(C1C=C(C)ON=1)=O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide (CAS No. 1170568-37-2)

The compound N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide, identified by its CAS No. 1170568-37-2, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the benzothiazole and oxazole moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide stands out due to its ability to modulate specific signaling pathways. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for its binding affinity and pharmacokinetic properties. The compound's pyrazole and oxazole components are known to enhance its solubility and bioavailability, addressing common challenges in drug development.

The rise of precision medicine and personalized therapies has further highlighted the importance of compounds like N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide. Its mechanism of action is being explored in the context of cancer immunotherapy and autoimmune disorders, areas that are currently at the forefront of biomedical research. Additionally, the compound's benzothiazole core is being investigated for its potential neuroprotective effects, which could have implications for neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide involves multi-step reactions that require careful optimization. The incorporation of the pyrazole and oxazole rings demands precise control over reaction conditions to ensure high yields and purity. Advances in green chemistry and catalysis have also influenced the synthesis of such compounds, with researchers aiming to reduce environmental impact while maintaining efficiency.

The pharmacological profile of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide is under continuous investigation, with preclinical studies focusing on its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. These studies are critical for determining the compound's suitability for clinical trials. Furthermore, computational modeling and molecular docking simulations are being employed to predict its interactions with target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

In the context of drug repurposing, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide is being evaluated for its potential in treating rare and neglected diseases. This approach leverages existing knowledge about the compound's safety and efficacy, accelerating its transition from bench to bedside. The integration of artificial intelligence and machine learning in drug discovery has further streamlined the identification of new applications for this molecule.

The commercial availability of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-methyl-N-2-(1H-pyrazol-1-yl)ethyl-1,2-oxazole-3-carboxamide (CAS No. 1170568-37-2) has made it accessible to researchers worldwide, fostering collaboration and innovation. Its inclusion in compound libraries and databases has facilitated high-throughput screening efforts, enabling the discovery of novel biological activities. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.